Cas no 2877629-17-7 (1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one)

• Product Name: 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one
• CAS No: 2877629-17-7
• MF: C₁₅H₁₃F₄N₃OS
• MW: 359.341835737228
• CID: 5328691
• PubChem ID: 165435269
• Update Time: 2025-07-23

1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2877629-17-7
• 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one
• F6751-4549
• AKOS040863254
• 1-[(4-Fluorophenyl)methyl]-4-[4-(trifluoromethyl)-2-thiazolyl]-2-piperazinone

• Inchi： 1S/C15H13F4N3OS/c16-11-3-1-10(2-4-11)7-21-5-6-22(8-13(21)23)14-20-12(9-24-14)15(17,18)19/h1-4,9H,5-8H2
• InChI Key： BTNLMPFNBTUGDY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2=NC(C(F)(F)F)=CS2)CC1=O

Computed Properties

• Exact Mass: 359.07154587g/mol
• Monoisotopic Mass: 359.07154587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.2±55.0 °C(Predicted)
• pka: 1.53±0.10(Predicted)

Additional information on 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one

Introduction to 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one (CAS No. 2877629-17-7)

1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one, identified by its CAS number 2877629-17-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a complex structural framework that integrates several key pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of both fluorophenyl and trifluoromethyl substituents, along with a piperazine core and a thiazole ring, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The structural design of this compound is influenced by the growing body of research demonstrating the efficacy of fluorinated and trifluoromethyl-containing molecules in modulating biological pathways. These substituents are known to enhance metabolic stability, improve binding affinity, and increase bioavailability, which are critical factors in the development of novel pharmaceuticals. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore found in many central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with various neurotransmitter receptors.

The incorporation of the thiazole ring adds another layer of complexity to the molecule, providing additional sites for potential interactions with biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. In particular, the 1,3-thiazole scaffold is known to exhibit significant activity against a range of pathogens and has been explored in the development of antibiotics and antifungals. The specific substitution pattern in this compound, with a trifluoromethyl group at the 4-position of the thiazole ring, may further enhance its pharmacological properties by improving lipophilicity and reducing metabolic degradation.

In recent years, there has been increasing interest in the development of multifunctional compounds that can target multiple disease pathways simultaneously. The unique combination of pharmacophores in 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one positions it as a potential candidate for such an approach. For instance, the piperazine core could interact with neurotransmitter receptors involved in CNS disorders, while the fluorophenyl and trifluoromethyl-containing thiazole ring could modulate inflammatory responses or bacterial resistance mechanisms. This dual-targeting strategy could lead to more effective therapeutic interventions with fewer side effects.

The synthesis and characterization of this compound have been guided by advances in synthetic methodologies that allow for precise control over molecular structure. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic systems like the one presented here. Additionally, computational methods such as molecular docking and quantum mechanical calculations have been employed to predict potential binding interactions and optimize lead structures before experimental validation.

Evaluation of the pharmacological activity of 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one has revealed promising results in preliminary assays. The compound has shown potential efficacy against various biological targets relevant to neurological disorders, including modulation of serotonin and dopamine receptors. Furthermore, its interaction with bacterial enzymes has been investigated, suggesting possible applications in combating antibiotic-resistant strains. These findings underscore the importance of structural diversity in drug discovery and highlight the need for continued exploration of novel chemical entities.

The future direction of research on this compound will likely involve further optimization to enhance its pharmacokinetic properties and minimize potential toxicity. Strategies such as analog design based on structure-activity relationship (SAR) studies will be crucial in refining its therapeutic profile. Additionally, preclinical studies will be necessary to assess its safety and efficacy in vivo before moving into human clinical trials.

In conclusion, 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazin-2-one represents a significant advancement in pharmaceutical chemistry due to its complex structural features and potential therapeutic applications. The integration of multiple pharmacophores into a single molecule offers a versatile platform for drug discovery and development. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.